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Abstract: This technical guide provides a comprehensive overview of N,N'-

Methylenebis(acrylamide), a critical cross-linking agent essential in polymer chemistry. Often

referred to as "bis-acrylamide," this compound is fundamental to the formation of

polyacrylamide gels used extensively in molecular biology, biochemistry, and drug development

for the separation of proteins and nucleic acids. This document details its chemical structure,

physicochemical properties, and mechanism of action in polymerization. Furthermore, it offers

a detailed, field-proven protocol for the preparation of polyacrylamide gels for electrophoresis,

providing researchers and scientists with the foundational knowledge for successful

application.

Introduction: Clarifying "Ethylene bisacrylamide"
While the topic requested was "ethylene bisacrylamide," the compound ubiquitously used in

laboratory and industrial settings for creating cross-linked polyacrylamide gels is N,N'-

Methylenebis(acrylamide).[1] It is likely that "ethylene bisacrylamide" was a misnomer for this

standard reagent. N,N'-Methylenebis(acrylamide), commonly abbreviated as BIS or MBAm, is

an organic compound featuring two acrylamide groups linked by a central methylene bridge.[2]

This bifunctional nature is the key to its function. While acrylamide monomers can polymerize

to form long, linear chains, the inclusion of BIS creates a network of cross-links, resulting in a

porous and stable gel matrix.[3] The ability to control the porosity and mechanical properties of

this gel by adjusting the ratio of acrylamide to BIS has made it an indispensable tool in
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research and development, particularly for techniques like polyacrylamide gel electrophoresis

(PAGE).[3]

Chemical Structure and Properties
The precise structure of N,N'-Methylenebis(acrylamide) consists of two vinyl-containing

acrylamide moieties joined at their nitrogen atoms by a methylene group (-CH2-).[2] This

structure is fundamental to its ability to act as a cross-linker in vinyl addition polymerization

reactions.[3]

Chemical Structure of N,N'-Methylenebis(acrylamide): CH₂(NHCOCH=CH₂)₂

The key physicochemical properties of N,N'-Methylenebis(acrylamide) are summarized in the

table below, providing essential data for laboratory use and safety considerations.

Property Value Source(s)

IUPAC Name

N-[(prop-2-

enoylamino)methyl]prop-2-

enamide

[4]

Synonyms
BIS, Bis-acrylamide, MBAm,

MBAA
[4][5]

CAS Number 110-26-9 [5][6]

Molecular Formula C₇H₁₀N₂O₂

Molecular Weight 154.17 g/mol [4][6]

Appearance White crystalline powder [4][5]

Melting Point >300 °C (decomposes) [5]

Solubility
Soluble in water (20 g/L at

20°C), ethanol, and methanol.
[7]

Storage
2-8°C, sensitive to air and

light.
[5][7]
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Mechanism of Action: Free-Radical Polymerization
and Cross-linking
Polyacrylamide gels are formed through a free-radical polymerization reaction involving

acrylamide and N,N'-Methylenebis(acrylamide).[3] This process is typically initiated by a system

that generates free radicals, most commonly ammonium persulfate (APS) and N,N,N',N'-

tetramethylethylenediamine (TEMED).[3][8]

The mechanism can be understood in three key stages:

Initiation: TEMED catalyzes the decomposition of the persulfate ion (from APS) to produce

highly reactive sulfate free radicals.[3][9]

Propagation: These sulfate radicals attack acrylamide monomers, converting them into free

radicals. These activated monomers then react with other acrylamide monomers, leading to

the formation of long, linear polymer chains.[3]

Cross-linking: When an elongating polymer chain radical reacts with one of the vinyl groups

of a BIS molecule, it incorporates the BIS into the chain while creating a new radical on the

second vinyl group. This second radical can then initiate or react with another growing

polyacrylamide chain. This process creates covalent bonds, or cross-links, between the

linear chains.

The result is a three-dimensional, porous network, the polyacrylamide gel.[2] The pore size of

this gel, which is critical for its sieving properties in electrophoresis, is determined by the total

concentration of acrylamide and, more importantly, by the ratio of acrylamide to the BIS cross-

linker.[3][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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